![molecular formula C10H12ClIN2O2 B592161 tert-Butyl (6-chloro-4-iodopyridin-3-yl)carbamate CAS No. 400777-00-6](/img/structure/B592161.png)
tert-Butyl (6-chloro-4-iodopyridin-3-yl)carbamate
Overview
Description
“tert-Butyl (6-chloro-4-iodopyridin-3-yl)carbamate” is a chemical compound with the molecular formula C10H12ClIN2O2 . It is a solid substance and has a molecular weight of 354.57 .
Synthesis Analysis
The synthesis of “this compound” involves heating the compound in 3M HCl for 12 hours at 60°C. The mixture is then cooled to room temperature and treated with saturated sodium bicarbonate to pH=8. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, concentrated, and purified by chromatography on silica gel .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H12ClIN2O2/c1-10(2,3)16-9(15)14-7-5-13-8(11)4-6(7)12/h4-5H,1-3H3,(H,14,15) .Physical And Chemical Properties Analysis
“this compound” has a density of 1.723±0.06 g/cm3 . It is soluble in water with a solubility of 0.0388 mg/ml . The compound has a LogP value of 2.83, indicating its lipophilicity .Scientific Research Applications
Isomorphous Crystal Structures and Molecular Linkage
Tert-Butyl (5-chloropenta-2,4-diyn-1-yl)carbamate, a closely related compound, is part of an isostructural family with a general formula indicating its role in forming isomorphous crystal structures. These compounds exhibit unique molecular linkages via bifurcated N—H⋯O hydrogen bonds and C—X⋯O halogen bonds, showcasing their potential in the study of molecular interactions and crystal engineering (Baillargeon et al., 2017).
Hydrogen Bond Interactions
Research on carbamate derivatives, including structures similar to tert-Butyl (6-chloro-4-iodopyridin-3-yl)carbamate, reveals the intricate interplay of strong and weak hydrogen bonds. These interactions play a crucial role in assembling molecules into three-dimensional architectures, essential for understanding molecular stability and reactivity (Das et al., 2016).
Catalysis and Functionalization
The compound's utility extends to catalysis and functionalization processes. For example, the reaction of related carbamates with lithium powder and catalytic amounts of 4,4′-di-tert-butylbiphenyl demonstrates its potential in synthesizing functionalized carbamates. This process highlights its application in creating substituted 1,2-diols, showcasing the compound's versatility in synthetic organic chemistry (Ortiz et al., 1999).
Photocatalysis
Recent studies illustrate the application of tert-butyl carbamate derivatives in photocatalysis. For instance, the amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate via photoredox catalysis opens new pathways for synthesizing 3-aminochromones. This method underscores the role of such compounds in facilitating mild, efficient transformations critical for constructing complex molecular architectures (Wang et al., 2022).
Synthesis of Natural Product Intermediates
Moreover, this compound and its derivatives have been employed in the synthesis of intermediates for natural products, such as jaspine B. These syntheses involve multiple steps, including protection and deprotection strategies, highlighting the compound's significance in preparing biologically active molecules (Tang et al., 2014).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
Properties
IUPAC Name |
tert-butyl N-(6-chloro-4-iodopyridin-3-yl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClIN2O2/c1-10(2,3)16-9(15)14-7-5-13-8(11)4-6(7)12/h4-5H,1-3H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCBOUHLCYYKTFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CN=C(C=C1I)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClIN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40697039 | |
Record name | tert-Butyl (6-chloro-4-iodopyridin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40697039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
400777-00-6 | |
Record name | tert-Butyl (6-chloro-4-iodopyridin-3-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40697039 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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